Cas no 2167187-51-9 (1,1-difluoro-7-methyl-4-oxaspiro2.4heptane-7-carboxylic acid)

1,1-Difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid is a fluorinated spirocyclic compound characterized by its unique structural features, including a difluoromethyl group and a spiro-fused oxirane ring. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The spirocyclic scaffold contributes to conformational rigidity, which can improve binding affinity in target applications. Its carboxylic acid functionality allows for further derivatization, enabling versatile use in medicinal chemistry. This compound is particularly suited for research in drug discovery, where fluorinated motifs are sought after for their ability to modulate bioavailability and pharmacokinetic properties.
1,1-difluoro-7-methyl-4-oxaspiro2.4heptane-7-carboxylic acid structure
2167187-51-9 structure
Product Name:1,1-difluoro-7-methyl-4-oxaspiro2.4heptane-7-carboxylic acid
CAS No:2167187-51-9
MF:C8H10F2O3
MW:192.160009860992
CID:6432398
PubChem ID:132398596
Update Time:2025-05-26

1,1-difluoro-7-methyl-4-oxaspiro2.4heptane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-7-methyl-4-oxaspiro2.4heptane-7-carboxylic acid
    • 4-Oxaspiro[2.4]heptane-7-carboxylic acid, 1,1-difluoro-7-methyl-
    • 2167187-51-9
    • AKOS037478133
    • 1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
    • 2,2-Difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
    • EN300-1387219
    • Inchi: 1S/C8H10F2O3/c1-6(5(11)12)2-3-13-7(6)4-8(7,9)10/h2-4H2,1H3,(H,11,12)
    • InChI Key: PTAZIOFIOQWQFE-UHFFFAOYSA-N
    • SMILES: C1(F)(F)C2(C(C)(C(O)=O)CCO2)C1

Computed Properties

  • Exact Mass: 192.05980050g/mol
  • Monoisotopic Mass: 192.05980050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 278.3±40.0 °C(Predicted)
  • pka: 3.80±0.40(Predicted)

1,1-difluoro-7-methyl-4-oxaspiro2.4heptane-7-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1387219-0.05g
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92%
0.05g
$235.0 2023-05-26
Enamine
EN300-1387219-0.1g
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92%
0.1g
$352.0 2023-05-26
Enamine
EN300-1387219-0.25g
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92%
0.25g
$503.0 2023-05-26
Enamine
EN300-1387219-0.5g
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92%
0.5g
$791.0 2023-05-26
Enamine
EN300-1387219-1.0g
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92%
1g
$1014.0 2023-05-26
Enamine
EN300-1387219-2.5g
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92%
2.5g
$1988.0 2023-05-26
Enamine
EN300-1387219-5.0g
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92%
5g
$2940.0 2023-05-26
Enamine
EN300-1387219-10.0g
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92%
10g
$4360.0 2023-05-26
Enamine
EN300-1387219-50mg
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92.0%
50mg
$235.0 2023-09-30
Enamine
EN300-1387219-100mg
1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid
2167187-51-9 92.0%
100mg
$352.0 2023-09-30

Additional information on 1,1-difluoro-7-methyl-4-oxaspiro2.4heptane-7-carboxylic acid

1,1-Difluoro-7-Methyl-4-Oxaspiro[2.4]Heptane-7-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2167187-51-9, known as 1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its spirocyclic structure, which combines a four-membered oxacycle with a seven-membered ring system. The presence of fluorine atoms at the 1-position and a methyl group at the 7-position further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of spirocyclic compounds in drug design and advanced materials. The spiro structure in 1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid provides a rigid framework that can be exploited for various applications. For instance, the fluorine atoms at the 1-position contribute to increased lipophilicity, which is advantageous in pharmaceuticals where bioavailability is critical. Additionally, the methyl group at the 7-position introduces steric effects that can influence molecular interactions and reactivity.

The synthesis of 1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid involves a multi-step process that typically begins with the preparation of the spirocyclic core. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct this complex structure. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity in these reactions.

One of the most intriguing aspects of this compound is its ability to participate in dynamic covalent chemistry. The oxacycle within the spiro system can undergo reversible ring-opening and -closing reactions under certain conditions, making it a promising candidate for self-healing materials and adaptive systems. Recent experiments have demonstrated that spirocyclic systems like this one can exhibit remarkable resilience under mechanical stress, suggesting potential applications in high-performance polymers.

In terms of physical properties, 1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its fluorescence properties have also been studied extensively; under UV light, the compound emits a faint blue glow due to the conjugation within the spiro system.

The carboxylic acid group at position 7 plays a crucial role in determining the compound's reactivity and functionality. This group can be readily converted into other functional groups using standard chemical transformations, such as esterification or amidation. These modifications open up new avenues for tailoring the compound's properties for specific applications.

From an environmental standpoint, spirocyclic compounds like this one are generally considered stable under normal conditions. However, their degradation pathways under extreme conditions require further investigation to ensure their long-term sustainability.

In conclusion, 1,1-difluoro-7-methyl-4-oxaspiro[2.4]heptane-7-carboxylic acid represents a fascinating example of how complex molecular architectures can lead to novel functionalities and applications. With ongoing advancements in synthetic methods and materials science, this compound is poised to play an increasingly important role in both academic research and industrial applications.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.